Cas no 2227818-96-2 ((2S)-4-(2-bromo-6-chlorophenyl)butan-2-ol)

(2S)-4-(2-Bromo-6-chlorophenyl)butan-2-ol is a chiral secondary alcohol featuring a bromo- and chloro-substituted phenyl group, making it a versatile intermediate in organic synthesis. Its stereospecific (S)-configuration ensures high enantioselectivity, which is critical for applications in asymmetric synthesis and pharmaceutical development. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. The butanol linker provides flexibility for further functionalization, while the hydroxyl group allows for derivatization into esters, ethers, or other key motifs. This compound is particularly valuable in medicinal chemistry for the synthesis of bioactive molecules.
(2S)-4-(2-bromo-6-chlorophenyl)butan-2-ol structure
2227818-96-2 structure
Product Name:(2S)-4-(2-bromo-6-chlorophenyl)butan-2-ol
CAS No:2227818-96-2
MF:C10H12BrClO
MW:263.558681488037
CID:6571192
PubChem ID:165691188
Update Time:2025-06-26

(2S)-4-(2-bromo-6-chlorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2227818-96-2
    • EN300-1927082
    • (2S)-4-(2-bromo-6-chlorophenyl)butan-2-ol
    • Inchi: 1S/C10H12BrClO/c1-7(13)5-6-8-9(11)3-2-4-10(8)12/h2-4,7,13H,5-6H2,1H3/t7-/m0/s1
    • InChI Key: VAYXQNLJVNSKHX-ZETCQYMHSA-N
    • SMILES: BrC1C=CC=C(C=1CC[C@H](C)O)Cl

Computed Properties

  • Exact Mass: 261.97601g/mol
  • Monoisotopic Mass: 261.97601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2Ų

(2S)-4-(2-bromo-6-chlorophenyl)butan-2-ol Pricemore >>

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Additional information on (2S)-4-(2-bromo-6-chlorophenyl)butan-2-ol

Compound CAS No. 2227818-96-2: (2S)-4-(2-bromo-6-chlorophenyl)butan-2-ol

The compound CAS No. 2227818-96-2, also known as (2S)-4-(2-bromo-6-chlorophenyl)butan-2-ol, is a chemically synthesized organic compound with a unique structure that has garnered attention in various fields of research. This compound belongs to the class of alcohols, specifically secondary alcohols, and features a chiral center at the second carbon atom of the butanediol backbone. The presence of bromine and chlorine substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for both academic and industrial applications.

Recent studies have highlighted the potential of (2S)-4-(2-bromo-6-chlorophenyl)butan-2-ol in drug discovery and development. Researchers have explored its role as a chiral building block in asymmetric synthesis, where its stereogenic center plays a crucial role in constructing complex molecular architectures. The compound's ability to participate in various nucleophilic substitution reactions has been extensively studied, particularly in the context of organocatalysis and transition-metal-catalyzed processes.

In terms of synthesis, the compound can be prepared through a multi-step process involving bromination, chlorination, and subsequent alcohol formation. The stereochemistry at the second carbon is critical, and recent advancements in asymmetric induction techniques have enabled high enantiomeric excess (ee) in its synthesis. This has been achieved through the use of chiral catalysts and ligands, which have been extensively reported in recent publications.

The physical properties of CAS No. 2227818-96-2 are well-documented. Its molecular weight is approximately 305 g/mol, with a melting point around 55°C and a boiling point exceeding 150°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, making it suitable for various chromatographic separations.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Recent research has demonstrated its utility in constructing heterocyclic frameworks, which are integral to many pharmaceutical agents. For instance, studies have shown that derivatives of this compound can modulate enzyme activity, making them potential candidates for therapeutic interventions.

In addition to its chemical applications, (2S)-4-(2-bromo-6-chlorophenyl)butan-2-ol has also found relevance in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, where it can serve as a component in semiconducting materials or as an additive to enhance device performance.

From an environmental standpoint, understanding the fate and behavior of this compound is essential for risk assessment purposes. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes microbial transformation through hydrolytic cleavage and oxidative degradation mechanisms.

In conclusion, CAS No. 22781896, or (S)-4-(bromo-chlorophenyl)butanediol, stands out as a versatile molecule with diverse applications across multiple disciplines. Its chiral nature, combined with its reactivity towards various chemical transformations, positions it as an important tool in modern chemical research. As ongoing studies continue to uncover new aspects of its chemistry and utility, this compound is poised to play an increasingly significant role in both academic and industrial settings.

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